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Compound of Interest

Compound Name: Nagilactoside C

Cat. No.: B1251810

CAS Number: 24338-53-2 Molecular Formula:; C19H2207

This technical guide provides an in-depth overview of Nagilactoside C (also known as
Nagilactone C), a naturally occurring diterpene dilactone. This document is intended for
researchers, scientists, and drug development professionals interested in the therapeutic
potential of this compound. It covers its chemical properties, biological activities, mechanisms
of action, and relevant experimental protocols, with a focus on its anti-inflammatory and
anticancer properties.

Chemical and Physical Properties

Property Value Reference
CAS Number 24338-53-2

Molecular Formula C19H2207

Molecular Weight 362.38 g/mol

Appearance Needles (MeOH)

Melting Point 325°C, 290°C (decomposition)

Biological Activities and Mechanism of Action

Nagilactoside C has demonstrated a range of biological activities, making it a compound of
significant interest for therapeutic development. Its primary activities include anti-inflammatory
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and anticancer effects.

Anti-inflammatory Activity

Nagilactoside C exhibits potent anti-inflammatory properties, particularly in the context of
acute lung injury (ALI). Research has shown that it can protect against lipopolysaccharide
(LPS)-induced ALI by inhibiting key inflammatory signaling pathways.

Mechanism of Action:

« Inhibition of STAT Signaling: Nagilactoside C has been shown to suppress the
phosphorylation of STAT1 and STATS3, key proteins in the JAK-STAT signaling pathway. This
inhibition is dose-dependent and appears to have a stronger effect on the STAT1 signaling
axis.

e Modulation of NF-kB Pathway: The compound also alleviates inflammatory responses by
inhibiting the hyperactivation of the NF-kB signaling pathway. It has been observed to reduce
the nuclear translocation of NF-kB.

The dual inhibition of the STAT and NF-kB pathways highlights Nagilactoside C as a promising
candidate for the development of novel anti-inflammatory agents.

Anticancer Activity

Nagilactoside C has shown significant antiproliferative activity against various cancer cell
lines.

Mechanism of Action:

» Protein Synthesis Inhibition: Nagilactoside C is a potent inhibitor of protein synthesis in
eukaryotic cells. It specifically targets the eukaryotic translation apparatus, interfering with
the elongation step of translation. Studies have shown that it can decrease protein synthesis
in HeLa cells by 95% within 10 minutes of exposure.

The cytotoxic effects of Nagilactoside C have been documented in several cancer cell lines,
as detailed in the table below.
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Quantitative Data: In Vitro Cytotoxicity

Cell Line Cancer Type EDso / ICs0 Reference
DLD (human) Colon Carcinoma EDso = 2.57 pg/mL

HT-1080 (human) Fibrosarcoma EDso = 2.3 pg/mL

Colon 26-L5 (murine) Colon Carcinoma EDso = 1.2 pg/mL

MDA-MB-231

(human) Breast Cancer ICs0 = 3-5 uM

AGS (human) Gastric Cancer ICs0 = 2-5 UM

HeLa (human) Cervical Cancer ICs0 = 3-5 uM

Kichita sarcoma
Sarcoma ICs0 = 2.25 pumol/L
(cultured)

In Vivo Studies

In vivo studies have corroborated the therapeutic potential of Nagilactoside C. In a mouse
model of P388 leukemia, daily intraperitoneal injections of Nagilactoside C at doses of 10-40
mg/kg demonstrated dose-dependent activity.

Experimental Protocols
In Vivo Acute Lung Injury Model

This section details the methodology for an in vivo study of Nagilactoside C in a
lipopolysaccharide (LPS)-induced acute lung injury (ALI) mouse model.

1. Preparation of Nagilactoside C Liposomes:

» Dissolve 4 mg of Nagilactoside C, 40 mg of soybean phospholipid (drug-to-lipid ratio =
1:10), and 8 mg of cholesterol (phospholipid-to-cholesterol ratio = 5:1) in 2 mL of anhydrous
ethanol.

o Use sonication until a clear solution is obtained.
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» Slowly drip the solution into 10 mL of phosphate-buffered saline (PBS) under magnetic
stirring at 45 °C.

o Evaporate the ethanol to obtain the Nagilactoside C liposomes.

2. Animal Model and Treatment:

o Use male C57BL/6 mice (8 weeks old).

o Randomly divide the mice into the following groups (n=8 per group):

[e]

Control group (PBS only)

o LPS model group (LPS alone)

o Dexamethasone (DXMS) group (LPS + DXMS at 10 mg/kg)

o Nagilactoside C low-dose (L) group (LPS + Nag C at 0.25 mg/kg)

o Nagilactoside C medium-dose (M) group (LPS + Nag C at 0.5 mg/kg)
o Nagilactoside C high-dose (H) group (LPS + Nag C at 1 mg/kg)

o Administer the treatments via intranasal inhalation.

Signaling Pathway and Experimental Workflow
Diagrams

Caption: Nagilactoside C inhibits LPS-induced inflammation by blocking NF-kB and STAT
signaling pathways.

Caption: Nagilactoside C inhibits protein synthesis by interfering with translation elongation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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